Cas no 878419-37-5 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide
• CAS No: 878419-37-5
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.4072
• CID: 5460909
• Update Time: 2025-06-08

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2-methoxybenzamide
• N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-2-methoxybenzamide
• VU0504304-1
• Z32203116
• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide

• Inchi： 1S/C16H20N2O2S/c1-18(2)13(15-9-6-10-21-15)11-17-16(19)12-7-4-5-8-14(12)20-3/h4-10,13H,11H2,1-3H3,(H,17,19)
• InChI Key： SZWJPODDMROBMA-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])(C([H])([H])N([H])C(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 338
• XLogP3: 2.5
• Topological Polar Surface Area: 69.8

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide (CAS No. 878419-37-5): A Comprehensive Overview

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide (CAS No. 878419-37-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, including but not limited to, neurology, oncology, and inflammation. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

The molecular structure of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide is composed of a benzamide core, a thiophene ring, and a dimethylamino group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The benzamide moiety is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The thiophene ring, on the other hand, contributes to the molecule's lipophilicity and aromatic character, which are crucial for its pharmacological activity. The dimethylamino group adds a basic character to the molecule, influencing its solubility and binding affinity.

Recent studies have highlighted the potential of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses. This finding suggests that N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide could be a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide has shown potential in neuroprotective applications. Research conducted at the University of California demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS). The neuroprotective effects were attributed to the compound's ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings open up new avenues for exploring the use of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-methoxybenzoyl chloride with 1-(thiophen-2-yl)-3-dimethylaminopropanamine under mild conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Another synthetic route involves the coupling of 2-methoxybenzoic acid with 1-(thiophen-2-yl)-3-dimethylaminopropanamine using coupling reagents such as EDCI and HOBt. Both methods have their advantages and are chosen based on specific requirements such as cost-effectiveness and scalability.

The pharmacokinetic profile of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide has also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential for maintaining therapeutic concentrations in vivo. Additionally, toxicity studies have indicated that N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2-methoxybenzamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, N-2-(dimethylamino)-2-(thiophen-2-y l) ethyl - ₂ - meth oxy benz amide strong > (CAS No .< strong >878419 - 37 - 5 strong > ) is a multifaceted compound with promising therapeutic potential . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive candidate for further research and development . Ongoing studies are expected to uncover more applications and optimize its use in clinical settings . As research progresses , it is likely that this compound will play a significant role in advancing our understanding of various diseases and developing effective treatments . p >